Cas no 892773-73-8 (1-(3-methylphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(3-methylphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892773-73-8
• MF: C₁₈H₁₆N₆O
• MW: 332.35924243927
• CID: 5423410
• Update Time: 2025-05-19

1-(3-methylphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1-(3-methylphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C18H16N6O/c1-11-6-8-13(9-7-11)17-20-18(25-22-17)15-16(19)24(23-21-15)14-5-3-4-12(2)10-14/h3-10H,19H2,1-2H3
• InChI Key： WKJFWQBIVZATRQ-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=C(C)C=C3)N=2)=C(N)N(C2=CC=CC(C)=C2)N=1

Additional information on 1-(3-methylphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Compound CAS No 892773-73-8: A Comprehensive Overview

The compound with CAS No 892773-73-8, known as 1-(3-methylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes multiple aromatic rings and heterocyclic groups. The presence of these functional groups makes it a promising candidate for advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of oxadiazole and triazole moieties in medicinal chemistry. These heterocycles are known for their ability to enhance the bioavailability and stability of pharmaceutical compounds. The methylphenyl substituents further contribute to the molecule's versatility by introducing electron-donating groups that can influence its reactivity and solubility properties.

One of the most notable applications of this compound is in the field of antitumor drug development. Researchers have demonstrated that analogs of this compound exhibit significant cytotoxic activity against various cancer cell lines. The amine group in the molecule plays a crucial role in these interactions, acting as a potential binding site for biological targets such as enzymes or receptors.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The rigid structure of the molecule, combined with its aromaticity, makes it a suitable candidate for use in organic electronics. Recent experiments have shown that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs), enhancing their efficiency and stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent coupling with the triazole moiety. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the final product.

From a structural standpoint, the molecule's aromaticity is a defining feature. The conjugated system formed by the phenyl rings and heterocycles contributes to its stability and reactivity. Computational studies have revealed that the molecule exhibits unique electronic properties, making it an attractive candidate for both theoretical and experimental investigations.

Furthermore, this compound has been studied for its potential role in enzyme inhibition. Preliminary results suggest that it may act as an inhibitor of certain kinases, which are key players in cellular signaling pathways. This opens up new avenues for its application in treating diseases such as cancer and inflammatory disorders.

In terms of environmental impact, this compound has been assessed for its biodegradability and toxicity profiles. Studies indicate that it is relatively non-toxic to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental fate and potential risks.

The versatility of this compound is further underscored by its ability to undergo various post-synthesis modifications. For instance, substitution reactions at specific positions on the aromatic rings can lead to derivatives with enhanced pharmacokinetic properties or improved bioavailability.

Looking ahead, ongoing research is focused on optimizing the synthesis process and exploring new applications for this compound. Collaborative efforts between academic institutions and industry partners are expected to yield groundbreaking discoveries in the near future.